Cas no 438033-44-4 ([2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate)

• Product Name: [2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• CAS No: 438033-44-4
• MF: C₁₉H₂₀ClN₃O₇S
• MW: 469.89600276947
• CID: 6384854
• PubChem ID: 4647418
• Update Time: 2025-05-25

[2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(2-methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• Oprea1_844102
• EN300-26614398
• HMS3052J09
• MLS002246322
• DTXSID901332831
• {[2-methoxy-4-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate
• CHEMBL1878917
• AKOS034459703
• 438033-44-4
• Z56837487
• SMR001309940
• [2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate

• Inchi： 1S/C19H20ClN3O7S/c1-28-16-10-14(31(26,27)23-6-8-29-9-7-23)3-4-15(16)22-18(24)12-30-19(25)13-2-5-17(20)21-11-13/h2-5,10-11H,6-9,12H2,1H3,(H,22,24)
• InChI Key： AJHUMBJQZSTKHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1C=CC(=CC=1OC)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 469.0710489g/mol
• Monoisotopic Mass: 469.0710489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on [2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate

Comprehensive Analysis of [2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 438033-44-4)

The compound [2-(2-Methoxy-4-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 438033-44-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a morpholine sulfonyl group and a 6-chloropyridine moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor precursor or intermediate in synthetic pathways, aligning with the growing demand for targeted therapies in oncology and inflammation.

Recent studies highlight the importance of sulfonamide derivatives like this compound in modulating biological pathways. The methoxy-aniline segment contributes to enhanced bioavailability, while the chloropyridine carboxylate group offers reactivity for further functionalization. This dual functionality positions CAS No. 438033-44-4 as a versatile building block in medicinal chemistry, particularly in the development of small molecule APIs (Active Pharmaceutical Ingredients). Industry trends show rising searches for "morpholine sulfonyl applications" and "chloropyridine synthesis," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound's electron-withdrawing sulfonyl group and electron-donating morpholine ring create unique electronic properties. These characteristics are crucial for designing photoactive materials or catalysts, topics frequently queried in scientific databases. Analytical techniques such as HPLC purification and NMR characterization are essential for quality control, as evidenced by the surge in searches for "CAS 438033-44-4 purity analysis." The compound's stability under various pH conditions also makes it valuable for formulation studies.

Environmental and regulatory considerations are paramount when working with such compounds. While not classified as hazardous, proper handling of organic sulfonates is emphasized in laboratory safety guidelines. The scientific community actively investigates "green chemistry alternatives" for similar structures, with this compound serving as a reference point for sustainable synthesis methodologies. Its molecular weight (464.89 g/mol) and lipophilicity parameters (predicted LogP ≈ 2.1) suggest potential for blood-brain barrier penetration, a hot topic in CNS drug development forums.

In material science applications, the conjugated π-system of this molecule enables exploration in organic electronics. Patent literature reveals growing interest in its derivatives for OLED materials and conductive polymers. The compound's thermal stability (decomposition >250°C) further supports such applications. Queries like "morpholine sulfonyl charge transport" and "chloropyridine fluorophores" correlate with these emerging uses, demonstrating its multidisciplinary appeal.

Future research directions may focus on the compound's structure-activity relationships (SAR) for specific biological targets. Computational chemistry studies utilizing molecular docking simulations could predict its interactions with enzymes or receptors. The presence of both hydrogen bond acceptors (carbonyl and sulfonyl groups) and donors (aniline NH) makes it particularly interesting for protein-ligand binding studies, a frequently searched topic in bioinformatics circles.